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Compound Focus: Tetrafluorostannane

CAS No.: 7783-62-2

Cat. No.: S573210

The table below summarizes key tin fluoride compounds and their roles based on the search results.

Compound Key Properties & Context Relevant Findings from Literature

Tin(IV) White solid; high melting Can be synthesized from SnCls and HF [1]; identified

Fluoride point (>700°C); octahedrally  as a product of ligand exchange reaction between

(SnF4) coordinated tin structure [1].  SnFz and Snls (from NFs breakdown) [2].

Tin(ll) Additive in tin halide Primary product of NFs reaction with liquid tin;

Fluoride perovskite solar cells; suggested as a potential antibacterial material [3]. Acts

(SnF2) prevents oxidation of Sn(ll) by selectively complexing SnlV as SnFa, preventing its
to Sn(IV) [2]. inclusion in the perovskite structure [2].

Experimental Insights & Protocols

While the search results do not contain explicit protocols for controlling SnFa decomposition, they provide

insights into related reactions and handling.

¢ Reaction between NF3 and Liquid Tin [3]:

o Methodology: Nitrogen trifluoride (NF3) gas was passed through a reactor containing liquid tin.
The reaction produced particulate matter, which was filtered out.

o Findings: The primary fluorine compound found in the filtered particulate matter was SnFz, not
SnFa. This suggests the reaction conditions favored the formation of the stannous fluoride.
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e Role of SnF2 in Preventing SnIV Incorporation [2]:

o Methodology: A combination of analytical techniques, including ***Sn-NMR and Hard X-ray
photoelectron spectroscopy (HAXPES), was used on perovskite precursor solutions and
films.

o Findings: The study clarified that SnF2 does not reduce SnlV. Instead, a ligand exchange
reaction occurs: SniVla + 2 SnllIF2 — SnIVF4 + 2 Snlllz. The formed SnFa4 has a lower
tendency to be incorporated into the perovskite crystal structure than Snlas, effectively
sequestering the harmful SniV.

FAQs Based on Available Information

Here are answers to some anticipated questions based on the gathered literature.

¢ Q: Does SnF2 act as a reducing agent for SnIV?

o A: No, according to NMR studies, SnFz does not reduce SnlV to Snll. Instead, it undergoes a
ligand exchange reaction with SnlV iodides (like Snls) to form SnFs, effectively removing SnlV
from the system [2].

¢ Q: What is a common method for synthesizing SnF4?

o A: One common laboratory synthesis involves the reaction of tin(IV) chloride with anhydrous
hydrogen fluoride: SnCla + 4 HF — SnFa + 4 HCI [1].

Conceptual Workflow for Experimentation

Since specific decomposition pathways were not found, the diagram below outlines a general logical

workflow for developing a controlled experimental process, which you can adapt for SnFa.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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